Cas no 2680820-34-0 (Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate)

Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate is a versatile organic compound featuring a unique 8-azabicyclo[3.2.1]octane ring system. This compound exhibits high stability and is suitable for various synthetic applications, including the synthesis of biologically active molecules. Its distinct structural features contribute to its effectiveness in organic synthesis, making it an attractive choice for researchers in medicinal chemistry and drug discovery.
Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate structure
2680820-34-0 structure
Product Name:Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
CAS No:2680820-34-0
MF:C16H21NO3
MW:275.342844724655
CID:6536850
PubChem ID:165939858
Update Time:2025-07-15

Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
    • 2680820-34-0
    • EN300-7339445
    • Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
    • Inchi: 1S/C16H21NO3/c1-16(19)9-13-7-8-14(10-16)17(13)15(18)20-11-12-5-3-2-4-6-12/h2-6,13-14,19H,7-11H2,1H3
    • InChI Key: WJFJGNLEBNSKJJ-UHFFFAOYSA-N
    • SMILES: OC1(C)CC2CCC(C1)N2C(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 275.15214353g/mol
  • Monoisotopic Mass: 275.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 49.8Ų

Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7339445-0.05g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
0.05g
$1020.0 2025-03-11
Enamine
EN300-7339445-0.1g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
0.1g
$1068.0 2025-03-11
Enamine
EN300-7339445-0.25g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
0.25g
$1117.0 2025-03-11
Enamine
EN300-7339445-0.5g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
0.5g
$1165.0 2025-03-11
Enamine
EN300-7339445-1.0g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
1.0g
$1214.0 2025-03-11
Enamine
EN300-7339445-2.5g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
2.5g
$2379.0 2025-03-11
Enamine
EN300-7339445-5.0g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
5.0g
$3520.0 2025-03-11
Enamine
EN300-7339445-10.0g
benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
2680820-34-0 95.0%
10.0g
$5221.0 2025-03-11

Additional information on Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate

Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2680820-34-0): A Comprehensive Overview

Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate, identified by its CAS number 2680820-34-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and development. The presence of both hydroxyl and carboxylate functionalities, combined with the unique bicyclo[3.2.1]octane scaffold, makes this compound a versatile building block for synthesizing more intricate pharmacophores.

The compound's structure, featuring a benzyl ester group at the terminal carboxyl position, enhances its solubility and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry. The bicyclic core, particularly the 8-azabicyclo[3.2.1]octane ring system, is known for its stability and ability to mimic certain natural product scaffolds, which are often associated with biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate with biological targets more efficiently than ever before. These studies have highlighted the compound's potential as a ligand for enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that this molecule may interact with enzymes implicated in metabolic disorders, offering a promising lead for the development of novel therapeutic agents.

In addition to its structural features, the compound's reactivity makes it a valuable intermediate in organic synthesis. The hydroxyl group can participate in various chemical transformations, including esterification, etherification, and oxidation reactions, while the carboxylate group serves as a versatile handle for further functionalization. These properties have been exploited in synthetic protocols aimed at generating derivatives with enhanced biological activity.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological properties and low toxicity profiles. The bicyclo[3.2.1]octane scaffold is no exception, having been reported in numerous drug candidates across different therapeutic areas. Researchers have leveraged this scaffold to develop compounds with potential applications in neurological disorders, cardiovascular diseases, and inflammation-related conditions.

One of the most compelling aspects of Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate is its synthetic accessibility. Advances in synthetic methodologies have made it possible to produce this compound in multi gram quantities with high purity, facilitating its use in both academic research and industrial applications. This accessibility has spurred interest among chemists who are exploring new ways to incorporate this scaffold into more complex molecules.

The compound's potential as a chiral building block has also been recognized by the pharmaceutical industry. Chirality plays a crucial role in the biological activity of many drugs, and compounds that can introduce chirality into other molecules are highly sought after. The stereochemistry of Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate can be controlled during synthesis, allowing researchers to generate enantiomerically pure derivatives that may exhibit enhanced pharmacological properties.

Recent studies have begun to explore the pharmacological effects of derivatives of this compound using both in vitro and in vivo models. Initial findings suggest that certain modifications can lead to compounds with potent inhibitory activity against target enzymes and receptors relevant to human health conditions such as cancer and neurodegenerative diseases.

The future prospects for Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate are promising, with ongoing research aimed at optimizing its synthetic routes and exploring new applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, leading to novel therapeutic agents based on this versatile scaffold.

In conclusion, Benzyl 3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2680820- 34 - 0) represents an exciting opportunity for researchers working at the intersection of chemistry and medicine. Its unique structural features, functional groups, and synthetic accessibility position it as a valuable tool for developing new drugs targeting a wide range of diseases. As our understanding of molecular interactions continues to grow, the potential applications of this compound are likely to expand, offering hope for innovative treatments that improve human health.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd